Cas no 6691-83-4 (Cinobufaginol)

Cinobufaginol structure
Cinobufaginol structure
Product Name:Cinobufaginol
CAS No:6691-83-4
MF:C26H34O7
MW:458.543968677521
CID:1714060
PubChem ID:12303266
Update Time:2025-04-21

Cinobufaginol Chemical and Physical Properties

Names and Identifiers

    • 16-(acetyloxy)-3,19-dihydroxy-14,15-epoxybufa-20,22-dienolide
    • Cinobufaginol
    • [(1R,2S,4R,5R,6R,7R,10S,11R,14S,16R)-14-hydroxy-11-(hydroxymethyl)-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-5-yl] acetate
    • AKOS040760332
    • 6691-83-4
    • ((1R,2S,4R,5R,6R,7R,10S,11R,14S,16R)-14-hydroxy-11-(hydroxymethyl)-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-5-yl) acetate
    • E88769
    • 5beta-Bufa-20,22-dienolide, 14,15beta-epoxy-3beta,16beta,19-trihydroxy-, 16-acetate
    • FS-7221
    • DA-72229
    • Inchi: 1S/C26H34O7/c1-14(28)32-22-21(15-3-6-20(30)31-12-15)24(2)9-8-18-19(26(24)23(22)33-26)5-4-16-11-17(29)7-10-25(16,18)13-27/h3,6,12,16-19,21-23,27,29H,4-5,7-11,13H2,1-2H3/t16-,17+,18+,19-,21+,22-,23-,24-,25-,26-/m1/s1
    • InChI Key: KDRVIPFIZZDLGB-CDIOGTMDSA-N
    • SMILES: O1[C@@H]2[C@@H]([C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(CO)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)O)OC(C)=O

Computed Properties

  • Exact Mass: 458.23045342 g/mol
  • Monoisotopic Mass: 458.23045342 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 941
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • Molecular Weight: 458.5
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 639.0±55.0 °C at 760 mmHg
  • Flash Point: 215.2±25.0 °C
  • Vapor Pressure: 0.0±4.3 mmHg at 25°C

Cinobufaginol Pricemore >>

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